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Compound Name: 2-Propyl-1-hexene
CAS No.: 62187-09-1
Cat. No.: B16129893
Get Quote
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A Spectroscopic Showdown: 2-Propyl-1-hexene
and Its Structural Isomers

A detailed comparative analysis of the spectroscopic characteristics of 2-Propyl-1-hexene and
a selection of its C9H18 structural isomers reveals key differences in their infrared, nuclear
magnetic resonance, and mass spectra. These distinctions, arising from variations in double
bond position and branching, provide a powerful toolkit for the identification and differentiation
of these closely related alkene compounds.

This guide provides a comprehensive comparison of the spectroscopic data for 2-Propyl-1-
hexene and five of its structural isomers: 1-nonene, cis-2-nonene, trans-3-nonene, 4-methyl-1-
octene, and 2,3-dimethyl-2-heptene. The data, sourced from established chemical databases,
is presented to aid researchers, scientists, and drug development professionals in the
unambiguous identification of these compounds.

Isomeric Relationships
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The following diagram illustrates the structural relationship between the parent compound, 2-
propyl-1-hexene, and the selected isomers. All share the same molecular formula (C9H18) but
differ in the connectivity of their atoms.

Structural Isomers of COH18

2-Propyl-1-hexene

Positional Isomer /Positional & Geometric IsomerPositional & Geometric Isomer \Skeletal Isomer Skeletal Isomer

cis-2-Nonene trans-3-Nonene 4-Methyl-1-octene 2,3-Dimethyl-2-heptene

1-Nonene

Click to download full resolution via product page

A diagram illustrating the isomeric relationships.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 2-propyl-1-hexene and its
selected structural isomers.

Infrared (IR) Spectroscopy

Infrared spectroscopy probes the vibrational frequencies of bonds within a molecule. For
alkenes, characteristic peaks include the C=C stretch and the =C-H stretch and bend
vibrations.
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C=C Stretch =C-H Stretch =C-H Bend
Compound Reference(s)
(cm™?) (cm™?) (cm™?)
2-Propyl-1- Data not Data not Data not
hexene available available available
1-Nonene ~1641 ~3079 ~993, ~911 [1]
_ Data not Data not Data not
cis-2-Nonene ] ] ]
available available available
trans-3-Nonene ~1670 ~3020 ~966 [2]
4-Methyl-1- Data not Data not Data not
octene available available available
2,3-Dimethyl-2- Data not Data not
~1670 ) ] [3]
heptene available available

Note: "Data not available" indicates that the specific data could not be located in the searched
databases.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR spectroscopy provides information about the chemical environment of hydrogen atoms
in a molecule. The chemical shift (8) of protons attached to or near the double bond is
particularly diagnostic for alkenes.
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Vinylic .
Allylic Protons  Other Protons
Compound Protons (0 Reference(s)
(3 ppm) (3 ppm)
ppm)
2-Propyl-1- Data not Data not Data not
hexene available available available
1-Nonene ~4.9-5.8 ~2.0 ~0.9-14
cis-2-Nonene ~5.3-5.5 ~2.0 ~0.9-1.6 [41[5]
trans-3-Nonene ~5.3-5.5 ~1.9-2.0 ~0.9-14
4-Methyl-1-
~4.9-5.8 ~1.9-2.1 ~0.8-14
octene
2,3-Dimethyl-2- Data not
_ ~1.9 ~0.8-1.7
heptene available

Note: Chemical shifts are approximate and can vary depending on the solvent and instrument

frequency. "Data not available" indicates that the specific data could not be located in the

searched databases.

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR spectroscopy provides information about the carbon skeleton of a molecule. The

chemical shifts of the sp2 hybridized carbons of the double bond are characteristic.
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C=C Carbons (o Other Carbons (6

Compound Reference(s)
ppm) ppm)

2-Propyl-1-hexene Data not available Data not available

~14.1, ~22.7, ~29.0,
1-Nonene ~114.1, ~139.1 ~29.2, ~29.5, ~31.9, [617118]
~33.8

_ ~12.3, ~14.0, ~22.6,
cis-2-Nonene ~123.3, ~132.5 [4119][10]
~27.4,~29.5, ~31.7

~13.7, ~14.2, ~22.9,

trans-3-Nonene ~124.7, ~131.2

~31.8, ~32.6, ~34.9

~11.5, ~14.1, ~20.3,
4-Methyl-1-octene ~114.3, ~139.0 ~22.9, ~29.3, ~36.6, [11]

~38.9

~11.9, ~14.2, ~20.9,
2,3-Dimethyl-2-

~124.9, ~130.6 ~21.2,~23.2, ~32.2,

heptene

~41.5

Note: Chemical shifts are approximate and can vary depending on the solvent and instrument
frequency. "Data not available" indicates that the specific data could not be located in the
searched databases.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its
fragments. The molecular ion peak (M+) confirms the molecular weight, and the fragmentation
pattern offers clues about the structure.
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Key Fragment lons

Compound Molecular lon (m/z) Reference(s)
(m/z)

2-Propyl-1-hexene 126 97, 83, 69, 55, 41 [12]
1-Nonene 126 97, 83, 69, 56, 43 [13][14]
cis-2-Nonene 126 97, 83, 69, 55, 41 [15]
trans-3-Nonene 126 97, 83, 69, 55, 41
4-Methyl-1-octene 126 83, 69, 56, 41 [16]
2,3-Dimethyl-2-

126 111, 83, 69, 55, 43 [17]
heptene

Experimental Protocols

The following sections outline the general experimental procedures for the spectroscopic
techniques discussed.

General Spectroscopic Analysis Workflow
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A generalized workflow for spectroscopic analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy
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For liquid samples like the CO9H18 isomers, the analysis is typically performed using a neat
(undiluted) sample.[18]

o Sample Preparation: A drop of the liquid sample is placed between two salt plates (e.g., NaCl
or KBr) to form a thin film.[18][19]

o Data Acquisition: The salt plates are placed in the spectrometer's sample holder. A
background spectrum is first recorded, followed by the sample spectrum.[20][21] The
instrument passes a beam of infrared radiation through the sample and a detector measures
the transmitted radiation.

o Data Processing: The instrument's software performs a Fourier transform on the data to
generate the infrared spectrum, which is typically plotted as transmittance or absorbance
versus wavenumber.[22]

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: A small amount of the liquid alkene (typically 5-25 mg for *H NMR) is
dissolved in a deuterated solvent (e.g., CDCI3) in an NMR tube.[23]

o Data Acquisition: The NMR tube is placed in the spectrometer's probe. The instrument is
tuned to the appropriate frequency for the nucleus being observed (*H or 13C). A series of
radiofrequency pulses are applied to the sample, and the resulting signals (free induction
decays) are detected.

o Data Processing: The raw data is subjected to a Fourier transform to produce the NMR
spectrum. The spectrum is then phased, baseline corrected, and referenced to an internal
standard (e.g., tetramethylsilane, TMS).

Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-MS) is a common technique for the analysis of
volatile compounds like alkenes.

o Sample Preparation: The liquid sample is typically diluted in a volatile solvent before
injection.
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e Gas Chromatography (GC): A small volume of the sample is injected into the GC, where it is
vaporized. An inert carrier gas (e.g., helium) sweeps the vaporized sample through a heated
column. The components of the sample are separated based on their boiling points and
interactions with the column's stationary phase.

* Mass Spectrometry (MS): As each component elutes from the GC column, it enters the mass
spectrometer. In the ion source, the molecules are typically ionized by electron impact,
causing them to fragment. The resulting ions are then separated by the mass analyzer based
on their mass-to-charge ratio (m/z) and detected.

o Data Processing: The instrument's software generates a mass spectrum for each
component, which is a plot of ion abundance versus m/z.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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